Cas no 1521793-51-0 (1-(4-Hydroxy-2,6-dimethylphenyl)-2,2-dimethylpropan-1-one)

• Product Name: 1-(4-Hydroxy-2,6-dimethylphenyl)-2,2-dimethylpropan-1-one
• CAS No: 1521793-51-0
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• CID: 5704312
• PubChem ID: 81252094
• Update Time: 2025-11-06

1-(4-Hydroxy-2,6-dimethylphenyl)-2,2-dimethylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-HYDROXY-2,6-DIMETHYLPHENYL)-2,2-DIMETHYLPROPAN-1-ONE
• 1521793-51-0
• AKOS019823715
• EN300-1276758
• 1-Propanone, 1-(4-hydroxy-2,6-dimethylphenyl)-2,2-dimethyl-
• 1-(4-Hydroxy-2,6-dimethylphenyl)-2,2-dimethyl-1-propanone
• 1-(4-Hydroxy-2,6-dimethylphenyl)-2,2-dimethylpropan-1-one

• Inchi： 1S/C13H18O2/c1-8-6-10(14)7-9(2)11(8)12(15)13(3,4)5/h6-7,14H,1-5H3
• InChI Key： OHDYZHMJWFSCHC-UHFFFAOYSA-N
• SMILES： O=C(C1C(C)=CC(=CC=1C)O)C(C)(C)C

Computed Properties

• Exact Mass: 206.130679813g/mol
• Monoisotopic Mass: 206.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.023±0.06 g/cm3(Predicted)
• Boiling Point: 343.3±37.0 °C(Predicted)
• pka: 9.49±0.36(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(4-Hydroxy-2,6-dimethylphenyl)-2,2-dimethylpropan-1-one

Professional Introduction to Compound with CAS No. 1521793-51-0 and Product Name: 1-(4-Hydroxy-2,6-dimethylphenyl)-2,2-dimethylpropan-1-one

The compound identified by the CAS number 1521793-51-0 and the product name 1-(4-Hydroxy-2,6-dimethylphenyl)-2,2-dimethylpropan-1-one represents a significant area of interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a unique structural framework, has garnered attention due to its potential applications in medicinal chemistry and as a key intermediate in the synthesis of biologically active molecules.

At the core of this compound's structure lies a phenolic moiety attached to an isopropylidene group, which is further substituted with two methyl groups at the 2- and 6-positions of the aromatic ring. This specific arrangement imparts distinct electronic and steric properties, making it a versatile scaffold for further functionalization. The presence of the hydroxyl group at the 4-position enhances its reactivity, enabling participation in various chemical transformations such as esterification, etherification, and oxidation reactions.

Recent advancements in computational chemistry have enabled more precise predictions of the compound's behavior in different environments. Molecular modeling studies indicate that 1-(4-Hydroxy-2,6-dimethylphenyl)-2,2-dimethylpropan-1-one exhibits favorable solubility parameters and can interact effectively with biological targets. These properties are particularly relevant in the context of drug discovery, where optimal solubility and binding affinity are critical for therapeutic efficacy.

In the realm of synthetic organic chemistry, this compound serves as an excellent precursor for constructing more complex molecules. The hydroxyl group provides a handle for introducing various functional groups via nucleophilic substitution reactions, while the isopropylidene moiety can undergo reduction or rearrangement under specific conditions. Such flexibility makes it an invaluable building block for designing novel pharmacophores.

Current research in medicinal chemistry has highlighted the importance of polyphenolic derivatives in developing treatments for chronic diseases. Compounds with structural similarities to 1-(4-Hydroxy-2,6-dimethylphenyl)-2,2-dimethylpropan-1-one have shown promise in preclinical studies as potential inhibitors of key enzymes involved in inflammatory pathways. The dimethyl substitution pattern at the aromatic ring not only stabilizes the molecule but also influences its metabolic fate, which is a crucial consideration in drug development.

The synthesis of this compound involves multi-step organic reactions that showcase modern synthetic methodologies. Techniques such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation have been employed to achieve high yields and enantioselectivity. These advances underscore the importance of innovative synthetic strategies in producing complex molecules efficiently.

From a biochemical perspective, the hydroxyl group in 1-(4-Hydroxy-2,6-dimethylphenyl)-2,2-dimethylpropan-1-one plays a pivotal role in its interaction with biological systems. It can participate in hydrogen bonding networks with protein targets or serve as a substrate for enzymatic modifications. Such interactions are fundamental to understanding its pharmacological activity and potential side effects.

The pharmaceutical industry has increasingly recognized the value of natural product-inspired scaffolds due to their inherent biological activity. Derivatives of 1-(4-Hydroxy-2,6-dimethylphenyl)-2,2-dimethylpropan-1-one have been explored as candidates for treating neurological disorders and cardiovascular diseases. The structural features that make this compound attractive from a synthetic standpoint also contribute to its biological relevance.

Future directions in research may focus on exploring derivatives of this compound that exhibit enhanced pharmacological properties while minimizing potential toxicity. By leveraging structure-activity relationship (SAR) studies and high-throughput screening technologies, scientists can identify optimized analogs with improved therapeutic profiles.

The environmental impact of synthesizing such compounds is also an important consideration. Green chemistry principles are being integrated into synthetic routes to reduce waste and improve atom economy. These efforts align with global initiatives to promote sustainable practices in pharmaceutical manufacturing.

In conclusion,1-(4-Hydroxy-2,6-dimethylphenyl)-2,2-dimethylpropan-1-one (CAS No. 1521793-51-0) represents a fascinating molecule with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable tool for synthetic chemists and a promising candidate for further investigation by medicinal chemists seeking novel therapeutic agents.